5-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-methoxybenzamide
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Overview
Description
5-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C18H18ClNO4 and its molecular weight is 347.8. The purity is usually 95%.
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Scientific Research Applications
Novel 4-Thiazolidinone Derivatives as Agonists of Benzodiazepine Receptors
Research on 4-thiazolidinone derivatives, which share a structural motif with 5-chloro-N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-2-methoxybenzamide, indicates their potential as anticonvulsant agents through interaction with benzodiazepine receptors. These compounds demonstrated considerable anticonvulsant activity, with certain derivatives showing significant sedative-hypnotic activity without impairing learning and memory, suggesting their therapeutic potential in neurological conditions (Faizi et al., 2017).
Synthesis of Betrixaban
Another study detailed a synthesis method for Betrixaban, a compound structurally related to this compound. This research provides insights into chemical synthesis techniques that could be applicable to the production of similar compounds, highlighting the versatility of these molecular frameworks in drug development (Jianye Li et al., 2015).
Antimicrobial Activity of Sulfonamides
A study on sulfonamides containing structures related to this compound revealed antimicrobial properties against various pathogens, including Gram-positive and Gram-negative bacteria, and Mycobacterium species. This underscores the potential use of such compounds in addressing microbial infections (Krátký et al., 2012).
Serotonin-3 (5-HT3) Receptor Antagonists
Compounds structurally akin to this compound were evaluated for their binding affinity to serotonin-3 (5-HT3) receptors. These studies contribute to the understanding of the role these compounds might play in modulating serotonin signaling, which is crucial for developing new treatments for psychiatric and gastrointestinal disorders (Kuroita et al., 1996).
Dihydrobenzofuran Analogues of Hallucinogens
Research exploring dihydrobenzofuran and tetrahydrobenzodifuran as bioisosteres for methoxy groups in hallucinogens, such as mescaline, provides insight into the design of novel therapeutic agents targeting serotonin receptors. This work is pivotal in developing new psychopharmacological treatments (Monte et al., 1997).
Mechanism of Action
Target of Action
Benzofuran derivatives, which this compound is a part of, have been found to interact with various targets such as histamine receptors and 5-HT4 receptors .
Mode of Action
Benzofuran derivatives have been shown to interact with their targets and cause changes in cellular processes .
Biochemical Pathways
Benzofuran derivatives have been associated with a wide range of biological activities, indicating that they may affect multiple pathways .
Pharmacokinetics
Benzofuran derivatives have been noted for their improved bioavailability, which suggests that this compound may also have favorable adme properties .
Result of Action
Benzofuran derivatives have been associated with a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Action Environment
The efficacy of benzofuran derivatives can be influenced by various factors, including the presence of other compounds, the ph of the environment, and the temperature .
Biochemical Analysis
Biochemical Properties
It is known that benzofuran derivatives, which are part of the compound’s structure, have a wide range of biological and pharmacological applications . They have been used in the treatment of skin diseases such as cancer or psoriasis
Cellular Effects
Some benzofuran derivatives have shown to inhibit liver tumor growth through activation of hepatocyte nuclear factor 4α (HNF4α) and inhibition of STAT3
Molecular Mechanism
It is known that some benzofuran derivatives can interact with histamine receptors (HRs), modulating neurotransmitter release
Properties
IUPAC Name |
5-chloro-N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClNO4/c1-23-17-5-3-13(19)9-14(17)18(22)20-10-15(21)11-2-4-16-12(8-11)6-7-24-16/h2-5,8-9,15,21H,6-7,10H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXNAVAUOYLEISF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)Cl)C(=O)NCC(C2=CC3=C(C=C2)OCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.